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Compound of Interest

Compound Name: Lawsone

Cat. No.: B1674593 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Lawsone (2-hydroxy-1,4-naphthoquinone) in a laboratory setting. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Hazard Identification and Classification
Lawsone is classified as a hazardous substance. It is crucial to understand its potential risks

before handling.

GHS Classification:

Skin Irritation (Category 2)[1][2]

Serious Eye Irritation (Category 2A)[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract

Irritation[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Lawsone to prevent

direct contact and inhalation.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for integrity

before use.[3]

Eye/Face Protection Safety goggles or face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

used when there is a risk of

splashing.[1][2][4]

Skin and Body Protection Laboratory coat or coveralls

A long-sleeved lab coat is the

minimum requirement. For

larger quantities or potential for

significant exposure, chemical-

resistant coveralls are

recommended.[1][2][5]

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a fume hood

or in poorly ventilated areas to

avoid inhaling dust particles.[2]

[4]

Quantitative Data Summary
This table summarizes key quantitative data for Lawsone.
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Property Value Reference

Molecular Formula C₁₀H₆O₃ [1][6]

Molecular Weight 174.16 g/mol [1][6]

Appearance
Yellow to red-orange solid

powder
[1][7]

Melting Point 192-195 °C [1]

Boiling Point 265.11 °C at 760 mmHg [1]

Solubility Soluble in DMSO [8][9]

Toxicity (LD50)
100 mg/kg (intraperitoneal,

mouse)
[10]

Operational and Disposal Plans
This section provides step-by-step guidance for the safe handling, storage, and disposal of

Lawsone.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling Lawsone in a

laboratory setting.
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Caption: Workflow for Safe Handling of Lawsone.
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Step-by-Step Handling Procedures
Preparation:

Conduct a thorough risk assessment for the planned experiment.

Put on all required PPE: lab coat, chemical-resistant gloves, and safety goggles.[1][2]

Prepare the work area. All handling of solid Lawsone should be done in a certified

chemical fume hood to avoid inhalation of the powder.[1]

Handling:

Carefully weigh the required amount of Lawsone powder. Avoid creating dust.[2]

When preparing solutions, add the solvent to the Lawsone powder slowly to prevent

splashing.

Keep containers closed when not in use.

Storage:

Store Lawsone in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

It should be stored locked up and away from incompatible materials.[1] For long-term

storage, keep the powder at -20°C.[8][9]

Solutions of Lawsone in a solvent should be stored at -80°C for up to one year.[8][9]

Spill and Emergency Procedures
Small Spills:

Evacuate non-essential personnel from the area.[1]

Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material like

sand or vermiculite.[1]

Carefully sweep up the material and place it in a sealed container for disposal.
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Decontaminate the spill area with alcohol and then wash with soap and water.[1][11]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Seek medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal Plan
Chemical Waste:

All waste containing Lawsone, including contaminated absorbent materials, must be

disposed of as hazardous chemical waste.

Place waste in a clearly labeled, sealed, and leak-proof container.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Contaminated PPE:

Disposable gloves and other contaminated disposable items should be placed in a sealed

bag and disposed of as hazardous waste.[11]

Contaminated clothing should be decontaminated before reuse or disposed of as

hazardous waste.[1]
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Experimental Protocol: Isolation of Lawsone from
Henna Leaves
This protocol describes a method for the isolation of Lawsone from powdered henna leaves,

adapted from published literature.[6]

Materials:

Powdered henna leaves

n-hexane

Toluene

Sodium hydroxide (0.2 M)

Hydrochloric acid (0.2 M)

Diethyl ether

Magnesium sulfate

Soxhlet apparatus

Rotary evaporator

Separating funnel

Thin-layer chromatography (TLC) supplies (ethanol: ethyl acetate 1:2 solvent system)

Procedure:

Extraction:

Add approximately 40 g of powdered henna leaves to 1 L of distilled n-hexane.

Stir the mixture continuously for 6-7 days.
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Transfer the mixture to a thimble and place it in a Soxhlet apparatus. Heat for two days to

extract the compounds.

Evaporate the solvent using a rotary evaporator.

Separation:

Dissolve the residue in 100 mL of toluene and transfer it to a separating funnel.

Add 100 mL of 0.2 M sodium hydroxide solution, shake well, and allow the layers to

separate.

Collect the aqueous layer, which now contains the sodium salt of Lawsone.

Purification:

Acidify the aqueous layer with 0.2 M hydrochloric acid until a precipitate forms.

Extract the precipitate with diethyl ether.

Wash the ether solution with 30 mL of water and then dry it using magnesium sulfate.

Evaporate the ether under a vacuum to obtain a reddish-brown solid.

Final Purification:

Further purify the solid using thin-layer chromatography with an ethanol:ethyl acetate (1:2)

solvent system.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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